UBX domain-containing protein 11 (447-460)

• sequence: TLYQDDTLTLQAAG
• source: Homo sapiens (human)
• synonym: UBX domain-containing protein 11 (447-460)

Description

UBX domain-containing protein 11

Scientific Research Applications

Structure and Function

• The UBX domain, including that in UBX domain-containing protein 11, exhibits a beta-Grasp fold with a specific secondary-structure organization, suggesting a role in ubiquitin-related processes (Buchberger et al., 2001).

Developmental Biology

• UBX proteins like UBX domain-containing protein 11 are involved in the segmental distribution and nuclear localization in developmental processes, as evidenced in studies on Drosophila (Beachy et al., 1985).

Cellular Function and Disease

• UBXD2 (erasin), a UBX domain-containing protein, is integral to endoplasmic reticulum functions and may play a role in neurodegenerative diseases like Alzheimer's (Liang et al., 2006).

Cancer Research

• UBXD proteins, due to their diverse roles and distinct protein interaction networks, are implicated in several pathways of proliferation and apoptosis in cancer (Rezvani, 2016).

Structural Details

• A specific motif in the UBX domain of FAF1, a protein similar to UBX domain-containing protein 11, exhibits a unique structure, essential for interactions with other proteins (Kang & Yang, 2011).

Gene Regulation

• The bx region enhancer, linked to the regulation of Ubx genes, suggests a complex interaction with segmentation genes in early embryogenesis (Qian et al., 1991).

Alternative Splicing and Function

• Alternative splicing of Ubx protein in Drosophila, an analog to UBX domain-containing proteins, modulates its function, affecting developmental processes (Reed et al., 2010).